Cas no 1393576-34-5 ()

1393576-34-5 structure
structure
Product Name:
CAS No:1393576-34-5
MF:C7H5ClFNO
MW:173.572104215622
CID:6665047
PubChem ID:72215743
Update Time:2024-03-02

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C7H5ClFNO/c1-4(11)6-2-5(8)3-7(9)10-6/h2-3H,1H3
    • InChI Key: QUWCIHIKDQKWGO-UHFFFAOYSA-N
    • SMILES: ClC1C=C(N=C(C(C)=O)C=1)F

Computed Properties

  • Exact Mass: 173.0043696g/mol
  • Monoisotopic Mass: 173.0043696g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 30Ų
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